6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one

• IUPAC Name: 6-ethyl-3-(4-ethylphenyl)sulfonyl-1-methylquinolin-4-one
• InChI: InChI=1S/C20H21NO3S/c1-4-14-6-9-16(10-7-14)25(23,24)19-13-21(3)18-11-8-15(5-2)12-17(18)20(19)22/h6-13H,4-5H2,1-3H3
• InChI Key: ZVCONICHVJSSBZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)CC)C
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5 g/mol
• CAS No.: 899214-32-5

Description

6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one is a useful research compound. Its molecular formula is C20H21NO3S and its molecular weight is 355.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Applications

• Synthetic Approaches : A common theme across studies is the synthesis of quinoline and dihydroquinoline derivatives through various chemical reactions. For example, a study outlined the synthesis of quinoline derivatives by reacting nitroarenes with aliphatic alcohols in the presence of ruthenium, highlighting a catalytic hydrogen transfer reaction that produces aminoarenes and aldehydes (Watanabe, Tsuji, & Shida, 1984). This demonstrates a method for generating quinoline structures, which could be related to the synthesis of 6-Ethyl-3-(4-ethylbenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one.

• Chemical Properties and Analysis : Studies also focus on the chemical properties and analysis of quinoline derivatives. For instance, the crystal structure, synthesis conditions, and potential applications in sensing and detection of ions were explored, showcasing the versatility of quinoline compounds in scientific research (Zhang, Hou, Li, & Xin, 2007). This information could be beneficial in understanding the applications of this compound in similar contexts.

Potential Applications

• Sensing and Detection : The fluorescence sensing properties for metal ions using quinoline-based isomers were investigated, revealing their potential in environmental monitoring and biochemical assays (Hazra, Roy, Mukherjee, Maiti, & Roy, 2018). This suggests that derivatives of quinoline, such as this compound, could have applications in detecting specific chemical or biological targets.

• Pharmacological Research : Although the initial request excludes information related to drug use, dosage, and side effects, it is noteworthy that quinoline derivatives are extensively studied for their pharmacological properties. This indicates a broader scientific interest in these compounds for developing therapeutic agents.